![molecular formula C14H17F3O B7847641 Cyclohexyl [4-(trifluoromethyl)phenyl]methanol](/img/structure/B7847641.png)
Cyclohexyl [4-(trifluoromethyl)phenyl]methanol
Overview
Description
Cyclohexyl [4-(trifluoromethyl)phenyl]methanol is a useful research compound. Its molecular formula is C14H17F3O and its molecular weight is 258.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biocatalysis in Asymmetric Reduction
- Lactobacillus paracasei BD101 has been identified as a successful biocatalyst for reducing ketones to alcohols, specifically for the asymmetric reduction of cyclohexyl(phenyl)methanone to cyclohexyl(phenyl)methanol. This process demonstrates high enantioselectivity and conversion, producing enantiomerically pure (S)-cyclohexyl(phenyl)methanol (Şahin, Serencam, & Dertli, 2019).
Synthesis of Novel Triazole Antitubercular Compound
- Cyclohex-3-enyl(5-phenyl-4H-1,2,4-triazol-3-yl)methanol (MSDRT 12) is a novel triazole-based antitubercular compound. The enantiospecific antitubercular activity of its stereoisomers was evaluated, with one particular isomer demonstrating significant potency (Shekar, Sinha, Mukhopadhya, & Degani, 2014).
Catalysis in Organic Reactions
- Methanol, including cyclohexyl(phenyl)methanol derivatives, can act as a hydrogen donor in reactions catalyzed by complexes like ruthenium and rhodium. This is particularly relevant in the reduction of ketones to alcohols (Smith & Maitlis, 1985).
Applications in Materials Chemistry
- Tris(4-azidophenyl)methanol, a multifunctional aryl azide, can be used as a protecting group for thiols in peptoid synthesis. It offers opportunities for functionalization in materials chemistry applications (Qiu et al., 2023).
Electrochemical Applications
- The electrocatalytic hydrogenation (ECH) of cyclohexyl(phenyl)methanol derivatives in aqueous methanol has been investigated, showing high selectivity in hydrogenation reactions at specific electrodes (Dabo et al., 1997).
Use in Coal Beneficiation
- 4-Methyl cyclohexane methanol (MCHM), closely related to cyclohexyl(phenyl)methanol, is used as a flotation reagent in coal beneficiation. Its transport mechanisms and fate in coal plants and surrounding environments have been studied, focusing on volatilization, sorption, and leaching (He, Noble, & Ziemkiewicz, 2015).
properties
IUPAC Name |
cyclohexyl-[4-(trifluoromethyl)phenyl]methanol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17F3O/c15-14(16,17)12-8-6-11(7-9-12)13(18)10-4-2-1-3-5-10/h6-10,13,18H,1-5H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVKRYFOJKOUTKR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(C2=CC=C(C=C2)C(F)(F)F)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17F3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.